Cas no 2171840-58-5 (2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171840-58-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6406174
• PubChem ID: 165735754
• Update Time: 2025-10-11

2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1596335
• 2-[5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2171840-58-5

• Inchi： 1S/C11H19N3O2/c1-4-10-9(7-11(15)16)12-13-14(10)6-5-8(2)3/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： KTIHIMZOSIGPIX-UHFFFAOYSA-N
• SMILES： OC(CC1=C(CC)N(CCC(C)C)N=N1)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171840-58-5)

2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171840-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its ethyl and (3-methylbutyl) substituents, contribute to its distinct chemical properties and biological interactions.

The triazol-4-ylacetic acid moiety in the molecular structure of this compound plays a crucial role in its pharmacological profile. Triazoles are known for their ability to interfere with various enzymatic pathways and cellular processes, making them valuable candidates for drug development. Specifically, the acetic acid side chain provides a polar functional group that enhances solubility and binding affinity to biological targets. These characteristics make 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that the triazol-4-ylacetic acid scaffold may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic disorders. These findings align with the growing interest in small-molecule inhibitors as tools for modulating disease-related pathways.

The ethyl and (3-methylbutyl) substituents in the molecule are particularly noteworthy, as they influence both the physical properties and the biological interactions of the compound. The (3-methylbutyl) group, in particular, may enhance lipophilicity, potentially improving membrane permeability and bioavailability. This balance between hydrophilic and lipophilic regions is critical for optimizing drug-like properties such as absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In vitro studies have begun to explore the potential applications of 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid in addressing specific health challenges. For instance, preliminary research indicates that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or other mediators of inflammation. Such interactions could make it a valuable component in formulations designed to mitigate inflammatory responses associated with chronic conditions like arthritis or autoimmune diseases.

Additionally, the structural motif of this compound has parallels with known bioactive molecules used in anticancer therapies. The triazol-4-ylacetic acid core is structurally related to several kinase inhibitors that have shown efficacy in clinical trials. By leveraging these structural similarities, researchers aim to develop derivatives of 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetic acid that enhance target specificity while maintaining favorable pharmacokinetic properties.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies have been employed to construct the triazole ring and integrate the various substituents with high precision. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the growing capabilities of modern chemical synthesis techniques.

As research progresses, collaborations between chemists and biologists will be essential for elucidating the full potential of 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yloic acid. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify new therapeutic applications more efficiently. The integration of machine learning algorithms into drug discovery pipelines has already shown promise in predicting molecular properties and optimizing lead compounds.

The development of novel pharmaceuticals often involves iterative cycles of synthesis, testing, and refinement. In the case of 2-(5-Ethyl)-1-(3-MeBut)-TriAzol-[4]-Acetic Acid, researchers are exploring structural modifications to enhance its efficacy while minimizing potential side effects. This iterative approach is critical for ensuring that new compounds meet stringent safety and efficacy standards before advancing to clinical trials.

The growing emphasis on precision medicine has also influenced the design of new therapeutics like this one. By targeting specific molecular pathways or biomarkers associated with disease states, small molecules such as CAS No 2171840 58 5 can offer more personalized treatment options. This trend underscores the importance of understanding complex biochemical networks and how they can be modulated by pharmacological agents.

In conclusion,CAS No 2171840 58 5, or 2-Ethyl-[3-MeBut]-TriAzol-[4]-Acetate, exemplifies how innovative chemical design can yield promising candidates for therapeutic intervention across multiple disease areas. Its unique structural features position it as a valuable tool for both academic research and industrial development in pharmaceuticals. As scientific understanding evolves，so too will our ability to harness compounds like this one for improving human health outcomes.